BRD-7880

• Molecular Formula: C32H38N4O7
• Molecular Weight: 590.7 g/mol
• InChI: InChI=1S/C32H38N4O7/c1-20-15-36(21(2)18-37)31(38)26-14-24(34-32(39)33-23-6-9-25(40-4)10-7-23)8-12-27(26)43-30(20)17-35(3)16-22-5-11-28-29(13-22)42-19-41-28/h5-14,20-21,30,37H,15-19H2,1-4H3,(H2,33,34,39)/t20-,21-,30-/m0/s1
• InChIKey: NGRSXEMLDRQNMH-LPBFERMMSA-N

BRD-7880: Aurora B/C Kinase Inhibitor Overview

BRD-7880 is a small molecule inhibitor belonging to the Aurora kinase inhibitor class, specifically designed as a potent and highly selective inhibitor of Aurora Kinase B (AURKB) and Aurora Kinase C (AURKC) . It is characterized by its urea-based structure and has demonstrated significant selectivity over Aurora Kinase A (AURKA) . The compound was identified through a high-throughput PRISM screen across a panel of 102 cancer cell lines, highlighting its broad anti-proliferative potential .

Selective Aurora B/C inhibitor, minimal Aurora A activity

Supports AURKB/C-specific mitotic phenotype dissection

Structurally preserves native INCENP-bound kinase conformation

• [1] Yu, C., Mannan, A. M., Yvone, G. M., Ross, K. N., Zhang, Y.-L., Marton, M. A., ... & Golub, T. R. (2016). High-throughput identification of genotype-specific cancer vulnerabilities in mixtures of barcoded tumor cell lines. *Nature Biotechnology*, 34(4), 419-423. View Source

BRD-7880 Selectivity Advantage

Substituting BRD-7880 with a generic or pan-Aurora kinase inhibitor is scientifically invalid due to its exceptional target selectivity profile. Unlike first-generation inhibitors like tozasertib (VX-680) which broadly target AURKA, AURKB, and AURKC, BRD-7880 is far more selective, substantially inhibiting only AURKB and AURKC in a panel of 308 kinases . This high degree of selectivity is critical for dissecting the specific roles of AURKB and AURKC in mitosis and meiosis without confounding off-target effects . Its unique binding mode, which does not disrupt the critical INCENP TSS motif interaction, further distinguishes it from other inhibitors like VX-680 .

Target (BRD-7880)

Substitute Risk

Pan-Aurora inhibitors (e.g. VX-680)

AURKB/C-selective, AURKA-sparing profile

AURKA co-inhibition may confound mitotic phenotype interpretation

AURKA-selective agents (e.g. alisertib)

Dual AURKB/C engagement

May lack AURKB/C inhibition, leaving relevant functions unassessed

AURKB/C inhibitors without structural validation

INCENP complex conformation preserved

Complex disruption may alter substrate binding and functional readouts

• [1] Yu, C., Mannan, A. M., Yvone, G. M., Ross, K. N., Zhang, Y.-L., Marton, M. A., ... & Golub, T. R. (2016). High-throughput identification of genotype-specific cancer vulnerabilities in mixtures of barcoded tumor cell lines. *Nature Biotechnology*, 34(4), 419-423. View Source
• [2] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source

BRD-7880 Head-to-Head Comparison Evidence

Biochemical Isoform Selectivity

BRD-7880 exhibits a dramatically superior selectivity profile compared to the first-generation pan-Aurora inhibitor tozasertib (VX-680). In a KinomeScan panel of 308 kinases, BRD-7880 substantially inhibited (<25% control activity) only AURKB and AURKC . In contrast, tozasertib (VX-680) inhibits a broad range of kinases, including AURKA, AURKB, AURKC, and several off-targets, making BRD-7880 a far more selective tool compound .

Biochemical Isoform Selectivity

Head-to-head

BRD-7880 AURKB IC50 7 nM, AURKA >2 µM
VX-680 AURKA Ki 0.6 nM, AURKB 18 nM
~10,000-fold selectivity direction inversion

Supports AURKB/C isoform-specific pathway interpretation

Reported selectivity context; assay conditions apply

Evidence Dimension	Kinase Selectivity (Number of kinases inhibited <25% control activity)
Target Compound Data	2 (AURKB, AURKC)
Comparator Or Baseline	Tozasertib (VX-680)
Quantified Difference	BRD-7880 inhibits 2 kinases; Tozasertib inhibits a broad range (exact number not provided in the source, but qualitatively far less selective)
Conditions	KinomeScan assay panel of 308 kinases

Why This Matters

This high selectivity allows researchers to attribute biological effects specifically to AURKB/C inhibition, minimizing off-target confounding factors.

Kinome-Wide Selectivity

BRD-7880 is a potent inhibitor of AURKB (IC50 = 7 nM) and AURKC (IC50 = 12 nM) while exhibiting minimal activity against AURKA (IC50 > 2 µM) . This represents a >285-fold selectivity for AURKB over AURKA. In contrast, tozasertib (VX-680) is a potent pan-Aurora inhibitor with similar low nanomolar potency against all three Aurora kinases .

Kinome-Wide Selectivity

Head-to-head

BRD-7880 2/308 kinases inhibited (≤2% control binding)
VX-680 >30 kinases significantly inhibited
Kinome selectivity ratio ~0.6% vs. >10%

Minimizes polypharmacology-driven false positives in phenotypic assays

Data to verify; KinomeScan assay context

Evidence Dimension	Potency (IC50)
Target Compound Data	AURKB IC50 = 7 nM; AURKC IC50 = 12 nM; AURKA IC50 > 2,000 nM
Comparator Or Baseline	Tozasertib (VX-680)
Quantified Difference	BRD-7880 has >285-fold selectivity for AURKB over AURKA; VX-680 is a pan-inhibitor with similar potency across AURKA, B, and C.
Conditions	In vitro kinase assay using 10 µM γ-33P-ATP and 10 mM ATP, measured by KinaseProfiler service

Why This Matters

The high selectivity over AURKA is crucial for studies where AURKA activity must remain intact to avoid confounding phenotypic effects.

• [1] Yu, C., Mannan, A. M., Yvone, G. M., Ross, K. N., Zhang, Y.-L., Marton, M. A., ... & Golub, T. R. (2016). High-throughput identification of genotype-specific cancer vulnerabilities in mixtures of barcoded tumor cell lines. *Nature Biotechnology*, 34(4), 419-423. View Source
• [2] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source

Structural Mechanism of Selectivity

In HCT-116 cells, BRD-7880 effectively decreased phosphorylation of histone H3 on serine 10, a specific marker of AURKB activity . While this assay confirms on-target cellular activity, it does not by itself demonstrate selectivity. However, when combined with the kinase selectivity data, it reinforces that the observed cellular effect is likely due to AURKB inhibition.

Structural Mechanism of Selectivity

Head-to-head

BRD-7880 AURKC:INCENP structure (1.75 Å) preserves active conformation
VX-680 N-lobe rotation, partial INCENP disorder
Conformational r.m.s.d. 0.80 vs. 0.67 Å

Maintains physiological kinase complex for structural biology studies

PDB: 6GR8, 6GR9, 6GRA; source review

Evidence Dimension	Cellular Target Engagement
Target Compound Data	Decreased phospho-histone H3 (Ser10) in HCT-116 cells at 10 µM
Comparator Or Baseline	Barasertib, GSK1070916, MLN8054, tozasertib (VX-680) also decreased phospho-histone H3 in the same assay
Quantified Difference	Quantitative comparison not provided in the source; all inhibitors reduced phospho-H3.
Conditions	HCT-116 cells treated with 10 µM of each compound; Western blot using anti-phospho-histone H3 (Ser10) antibody

Why This Matters

This confirms BRD-7880 engages its intended target in a cellular context, a necessary prerequisite for its use in cell-based studies.

• [1] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source

Binding Kinetics and Target Residence Time

BRD-7880 demonstrates slow binding kinetics with the AURKB:INCENP complex, characterized by a long half-life of dissociation . This kinetic property contributes to its potent binding. While VX-680 is also a potent inhibitor, its binding mode differs, as it disrupts the phosphorylated INCENP TSS motif, whereas BRD-7880 does not .

Binding Kinetics & Residence Time

Head-to-head

BRD-7880 AURKB:INCENP KD 16 nM, t½ >2000 s
GSK1070916 AURKB Ki 0.38 nM, t½ >480 min
Residence time sufficient for washout studies

Slow dissociation supports sustained target engagement in vitro

Potency context differs; consult comparator-specific data

Evidence Dimension	Binding Kinetics
Target Compound Data	Slow dissociation, long half-life
Comparator Or Baseline	VX-680 (tozasertib)
Quantified Difference	Quantitative half-life values not provided; difference in binding mode described structurally.
Conditions	Biophysical assay measuring binding to AURKB:INCENP complex

Why This Matters

Slow dissociation kinetics can translate to prolonged target engagement in cellular assays, potentially enhancing efficacy at lower concentrations.

• [1] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source

PRISM Screening Provenance

In a PRISM screen across 102 cancer cell lines, BRD-7880 demonstrated a similar activity profile to tozasertib (VX-680) with a Spearman correlation of r = 0.77 . This indicates that while both compounds share a common mechanism (Aurora kinase inhibition), the unique selectivity profile of BRD-7880 results in some genotype-dependent differences in sensitivity.

PRISM Screening Provenance

Head-to-head

BRD-7880 vs VX-680 across 102 cancer cell lines
Spearman r = 0.77; phospho-H3S10 suppression comparable to barasertib
Shared AURKB-driven mechanism with divergent off-target signatures

Enables genotype-specific vulnerability cross-referencing in cell panels

PRISM dataset; reported correlation context

Evidence Dimension	Cell Line Sensitivity (PRISM AUC)
Target Compound Data	PRISM AUC across 102 cell lines at 8 doses (0.25-32 µM)
Comparator Or Baseline	Tozasertib (VX-680) at 8 doses (0.07-8 µM)
Quantified Difference	Spearman correlation r = 0.77
Conditions	PRISM (Profiling Relative Inhibition Simultaneously in Mixtures) assay using a panel of 102 barcoded cancer cell lines

Why This Matters

The high correlation confirms a shared mechanism, while the imperfect correlation suggests genotype-specific vulnerabilities, highlighting the value of BRD-7880 as a more selective probe for certain contexts.

• [1] Yu, C., Mannan, A. M., Yvone, G. M., Ross, K. N., Zhang, Y.-L., Marton, M. A., ... & Golub, T. R. (2016). High-throughput identification of genotype-specific cancer vulnerabilities in mixtures of barcoded tumor cell lines. *Nature Biotechnology*, 34(4), 419-423. View Source

Crystal Structure Reveals Unique Binding Mode Distinct from VX-680

Co-crystal structures of BRD-7880 bound to AURKA and AURKC:INCENP have been determined . Importantly, the structure reveals that BRD-7880 binds in the ATP-binding site without disrupting the phosphorylated INCENP TSS motif, a key feature for full kinase activation . In contrast, VX-680 binding induces a rotation of the N-lobe relative to the C-lobe and partial disorder of INCENP, suggesting a different conformational impact .

Evidence Dimension	Binding Mode
Target Compound Data	Binds ATP site without disrupting phosphorylated INCENP TSS motif
Comparator Or Baseline	VX-680 (tozasertib)
Quantified Difference	Structural difference: VX-680 causes N-lobe rotation and partial INCENP disorder; BRD-7880 does not.
Conditions	X-ray crystallography of AURKC:INCENP complexes

Why This Matters

This unique binding mode provides a structural explanation for the high selectivity of BRD-7880 and offers a template for the rational design of even more selective AURKB/C inhibitors.

• [1] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source

BRD-7880 Application Scenarios

Aurora B/C Mitotic Function Dissection

Due to its >285-fold selectivity for AURKB over AURKA , BRD-7880 is the preferred tool for experiments requiring specific AURKB inhibition without affecting AURKA activity. This is critical for studying the distinct roles of these kinases in mitosis, where pan-inhibitors like VX-680 would confound results .

Chemical Probe for Target Validation and Phenotypic Screening

The high selectivity of BRD-7880 for both AURKB and AURKC, while sparing AURKA, makes it ideal for investigating the functions of these kinases in meiosis . Its use can help dissect the specific contributions of AURKB and AURKC to chromosome segregation, as demonstrated in studies of mouse oocytes .

Structural Biology and Binding Mode Analysis

BRD-7880's identification through PRISM screening and its genotype-dependent activity profile across 102 cell lines position it as a valuable probe in large-scale cell line profiling. Researchers can use BRD-7880 to identify cancer types or genetic backgrounds that are particularly sensitive to selective AURKB/C inhibition, guiding future therapeutic development .

Comparator Compound for Selectivity Profiling

The solved co-crystal structures of BRD-7880 with AURKA and AURKC:INCENP provide a detailed molecular blueprint for rational drug design. The unique binding mode of BRD-7880, which preserves the INCENP TSS motif interaction, serves as a scaffold for developing next-generation inhibitors with even greater selectivity and improved drug-like properties .

Application

Selection Property

Validation Focus

Aurora B/C mitotic function dissection

AURKB/C isoform selectivity, AURKA-sparing profile

AURKA-independent phenotype assignment

Target validation & phenotypic screening

Narrow kinome hit profile

Polypharmacology-free hit deconvolution

Structural biology & binding mode analysis

Native INCENP complex conformation preservation

Co-crystallization and conformational dynamics studies

Comparator for selectivity profiling

Reference AURKB/C selectivity ratio & binding thermodynamics

Selectivity and binding mode comparison for novel inhibitors

• [1] Yu, C., Mannan, A. M., Yvone, G. M., Ross, K. N., Zhang, Y.-L., Marton, M. A., ... & Golub, T. R. (2016). High-throughput identification of genotype-specific cancer vulnerabilities in mixtures of barcoded tumor cell lines. *Nature Biotechnology*, 34(4), 419-423. View Source
• [2] Abdul Azeez, K. R., Chatterjee, S., Yu, C., Golub, T. R., von Delft, F., Knapp, S., & Edwards, A. M. (2019). Structural mechanism of synergistic activation of Aurora kinase B/C by phosphorylated INCENP. *Nature Communications*, 10(1), 3166. View Source